Cas no 2137517-92-9 (3-Pyridineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-)

• Product Name: 3-Pyridineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• CAS No: 2137517-92-9
• MF: C₂₂H₁₇BrN₂O₄
• MW: 453.285384893417
• CID: 5255634
• PubChem ID: 165800558
• Update Time: 2025-05-27

3-Pyridineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• 2-(2-bromopyridin-3-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• 2137517-92-9
• EN300-385499

• Inchi： 1S/C22H17BrN2O4/c23-20-17(10-5-11-24-20)19(21(26)27)25-22(28)29-12-18-15-8-3-1-6-13(15)14-7-2-4-9-16(14)18/h1-11,18-19H,12H2,(H,25,28)(H,26,27)
• InChI Key： YXNMBTGVPZBTGO-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=CC=C1C(NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)C(O)=O

Computed Properties

• Exact Mass: 452.03717g/mol
• Monoisotopic Mass: 452.03717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• Density: 1.527±0.06 g/cm3(Predicted)
• Boiling Point: 680.8±55.0 °C(Predicted)
• pka: 2.89±0.10(Predicted)

Additional information on 3-Pyridineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-

Comprehensive Overview of 3-Pyridineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 2137517-92-9)

In the realm of organic chemistry and pharmaceutical research, 3-Pyridineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 2137517-92-9) stands out as a specialized compound with significant potential in drug discovery and peptide synthesis. This molecule, characterized by its unique pyridine backbone and Fmoc-protected amino group, is increasingly sought after for its role in bioconjugation and small molecule therapeutics. Researchers are particularly interested in its brominated moiety, which offers versatile reactivity for cross-coupling reactions and targeted modifications.

The compound’s CAS No. 2137517-92-9 is frequently queried in scientific databases, reflecting its growing relevance in high-throughput screening and medicinal chemistry. Recent trends highlight its utility in PROTAC (Proteolysis Targeting Chimeras) development, a cutting-edge approach in oncology and neurodegenerative disease research. Its Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), making it invaluable for designing peptide-based drugs and biomaterials.

From an industrial perspective, 3-Pyridineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- is often discussed alongside green chemistry initiatives. Laboratories are optimizing its synthesis to minimize waste and energy consumption, aligning with global sustainability goals. Questions like “How to purify Fmoc-protected bromopyridine derivatives?” or “Applications of brominated heterocycles in drug design” dominate search engines, underscoring the need for detailed technical guidance.

The compound’s structural complexity also sparks interest in computational chemistry. Molecular docking studies leverage its 2-bromo substitution to predict binding affinities with proteins involved in inflammation and cancer pathways. This synergy between experimental and in silico methods is reshaping rational drug design paradigms.

In summary, CAS No. 2137517-92-9 represents a nexus of innovation in organic synthesis, peptide engineering, and therapeutic development. Its multifaceted applications—from click chemistry to biocatalysis—ensure its prominence in both academic and industrial research landscapes.